CC-401

• IUPAC Name: 3-[3-(2-piperidin-1-ylethoxy)phenyl]-5-(1H-1,2,4-triazol-5-yl)-1H-indazole
• InChI: InChI=1S/C22H24N6O/c1-2-9-28(10-3-1)11-12-29-18-6-4-5-16(13-18)21-19-14-17(22-23-15-24-27-22)7-8-20(19)25-26-21/h4-8,13-15H,1-3,9-12H2,(H,25,26)(H,23,24,27)
• InChI Key: XDJCLCLBSGGNKS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCOC2=CC=CC(=C2)C3=NNC4=C3C=C(C=C4)C5=NC=NN5
• Molecular Formula: C22H24N6O
• DSSTOX Substance ID: DTXSID40192650
• Molecular Weight: 388.5 g/mol
• CAS RN: 395104-30-0

Description

CC-401 is a potent inhibitor of all three forms of JNK. It has a Ki of 25 to 50 nM. It is a small molecule that competitively binds the ATP binding site in JNK, resulting in inhibition of the phosphorylation of the N-terminal activation domain of the transcription factor c-Jun.

Molecular Structure Analysis

The molecular formula of CC-401 is C22H24N6O. It is also available in a salt form, CC-401 hydrochloride, which has enhanced water solubility and stability.

Chemical Reactions Analysis

CC-401 has at least 40-fold selectivity for JNK compared with other related kinases, including p38, extracellular signal-regulated kinase (ERK), inhibitor of κB kinase (IKK2), protein kinase C, Lck, zeta-associated protein of 70 kDa (ZAP70). In cell-based assays, 1 to 5 μM CC-401 provides specific JNK inhibition.

Physical And Chemical Properties Analysis

The molecular weight of CC-401 is 424.93. The salt form, CC-401 hydrochloride, usually boasts enhanced water solubility and stability.

Scientific Research Applications

β-Cell Replication

CC-401 has been shown to significantly increase β-cell replication in purified rat β-cells, suggesting a direct action on these cells. .

JNK Inhibition and Renal Fibrosis

As a potent and selective c-Jun N terminal kinase (JNK) inhibitor, CC-401 blocks JNK signaling, which is implicated in renal fibrosis. .

Cancer Treatment Synergism

In combination with chemotherapy, CC-401 exhibits synergism in colon cancer cell lines. .

Mechanism of Action

Target of Action

• CC-401 is a compound that promotes β-cell replication, which is relevant for diabetes treatment .

Mode of Action

• CC-401 inhibits all three forms of c-Jun N-terminal kinase (JNK) with high potency (Ki of 25 to 50 nM) .

Pharmacokinetics

• It exhibits selectivity towards JNK over other kinases (ZAP70, ERK, IKK2, and p38) with an IC50 of 25–50 nM .

Safety and Hazards

CC-401 is toxic and contains a pharmaceutically active ingredient. Handling should only be performed by personnel trained and familiar with handling potent active pharmaceutical ingredients. It is a moderate to severe irritant to the skin and eyes.

Future Directions

While the future directions of CC-401 are not explicitly mentioned in the search results, it is worth noting that pharmacologic expansion of endogenous β cells is a promising therapeutic strategy for diabetes. CC-401 induced rodent (in vitro and in vivo) and human (in vitro) β-cell replication via dual-specificity tyrosine phosphorylation–regulated kinase (DYRK) 1A and 1B inhibition. This suggests potential future directions for the use of CC-401 in diabetes treatment.